Cas no 549488-78-0 (2-Amino-5-ethoxybenzonitrile)

2-Amino-5-ethoxybenzonitrile structure
Product name:2-Amino-5-ethoxybenzonitrile
2-Amino-5-ethoxybenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile, 2-amino-5-ethoxy-
- 549488-78-0
- ZWA48878
- BS-28817
- AKOS017518400
- DTXSID101304692
- SB75981
- DB-325950
- SCHEMBL11796509
- Benzonitrile, 2-amino-5-ethoxy-
- 2-Amino-5-ethoxybenzonitrile
- EN300-1230863
-
- Inchi: InChI=1S/C9H10N2O/c1-2-12-8-3-4-9(11)7(5-8)6-10/h3-5H,2,11H2,1H3
- InChI Key: XEWLJDPOAWFEGL-UHFFFAOYSA-N
- SMILES: CCOC1=CC(=C(C=C1)N)C#N
Computed Properties
- Exact Mass: 162.079312947g/mol
- Monoisotopic Mass: 162.079312947g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 59Ų
2-Amino-5-ethoxybenzonitrile Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1093431-1g |
2-amino-5-ethoxybenzonitrile |
549488-78-0 | 98% | 1g |
¥1978.00 | 2024-05-09 | |
Enamine | EN300-1230863-0.05g |
2-amino-5-ethoxybenzonitrile |
549488-78-0 | 0.05g |
$660.0 | 2023-05-23 | ||
Enamine | EN300-1230863-0.5g |
2-amino-5-ethoxybenzonitrile |
549488-78-0 | 0.5g |
$754.0 | 2023-05-23 | ||
Enamine | EN300-1230863-10.0g |
2-amino-5-ethoxybenzonitrile |
549488-78-0 | 10g |
$3376.0 | 2023-05-23 | ||
Enamine | EN300-1230863-2.5g |
2-amino-5-ethoxybenzonitrile |
549488-78-0 | 2.5g |
$1539.0 | 2023-05-23 | ||
TRC | A609390-500mg |
2-Amino-5-ethoxybenzonitrile |
549488-78-0 | 500mg |
$ 282.00 | 2023-04-19 | ||
TRC | A609390-250mg |
2-Amino-5-ethoxybenzonitrile |
549488-78-0 | 250mg |
$ 184.00 | 2023-04-19 | ||
Enamine | EN300-1230863-2500mg |
2-amino-5-ethoxybenzonitrile |
549488-78-0 | 2500mg |
$306.0 | 2023-10-02 | ||
Enamine | EN300-1230863-10000mg |
2-amino-5-ethoxybenzonitrile |
549488-78-0 | 10000mg |
$671.0 | 2023-10-02 | ||
TRC | A609390-1g |
2-Amino-5-ethoxybenzonitrile |
549488-78-0 | 1g |
$ 391.00 | 2023-04-19 |
2-Amino-5-ethoxybenzonitrile Related Literature
-
Jan Rinkel,Tobias G. Köllner,Feng Chen,Jeroen S. Dickschat Chem. Commun., 2019,55, 13255-13258
-
Chengchun Tang,Yoshio Bando,Chunyi Zhi,Dmitri Golberg Chem. Commun., 2007, 4599-4601
-
Marietta Tóth,Katalin E. Kövér,Attila Bényei,László Somsák Org. Biomol. Chem., 2003,1, 4039-4046
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4. CdTequantum dot functionalized silica nanosphere labels for ultrasensitive detection of biomarker†Liyuan Chen,Chengliang Chen,Ruina Li,Ying Li,Songqin Liu Chem. Commun., 2009, 2670-2672
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Alberto Villa,Carine E. Chan-Thaw,Sebastiano Campisi,Claudia L. Bianchi,Di Wang,Paul G. Kotula,Christian Kübel,Laura Prati Phys. Chem. Chem. Phys., 2015,17, 28171-28176
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